Methyl Nicotinate
Methyl Nicotinate
Methyl nicotinate, also known as heat spray or 3PYRCOOME, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. Methyl nicotinate exists as a solid, soluble (in water), and a strong basic compound (based on its pKa). Within the cell, methyl nicotinate is primarily located in the cytoplasm. Methyl nicotinate is a herbal, tobacco, and warm tasting compound that can be found in a number of food items such as papaya, alcoholic beverages, coffee and coffee products, and nuts. This makes methyl nicotinate a potential biomarker for the consumption of these food products.
Methyl nicotinate is a member of pyridines and an aromatic carboxylic acid.
Methyl nicotinate is the methyl ester of [DB00627] that is used as an active ingredient as a rubefacient in over-the-counter topical preparations indicated for muscle and joint pain. The action of methyl nicotinate as a rubefacient is thought to involve peripheral vasodilation. For veterinary purposes, methyl nicotinate is used to treat respiratory diseases, vascular disorders, rheumatoid arthritis, and muscle and joint pains.
Methyl nicotinate is a member of pyridines and an aromatic carboxylic acid.
Methyl nicotinate is the methyl ester of [DB00627] that is used as an active ingredient as a rubefacient in over-the-counter topical preparations indicated for muscle and joint pain. The action of methyl nicotinate as a rubefacient is thought to involve peripheral vasodilation. For veterinary purposes, methyl nicotinate is used to treat respiratory diseases, vascular disorders, rheumatoid arthritis, and muscle and joint pains.
Brand Name:
Vulcanchem
CAS No.:
93-60-7
VCID:
VC0129896
InChI:
InChI=1S/C7H7NO2/c1-10-7(9)6-3-2-4-8-5-6/h2-5H,1H3
SMILES:
COC(=O)C1=CN=CC=C1
Molecular Formula:
C7H7NO2
Molecular Weight:
137.14 g/mol
Methyl Nicotinate
CAS No.: 93-60-7
Reference Standards
VCID: VC0129896
Molecular Formula: C7H7NO2
Molecular Weight: 137.14 g/mol
| CAS No. | 93-60-7 |
|---|---|
| Product Name | Methyl Nicotinate |
| Molecular Formula | C7H7NO2 |
| Molecular Weight | 137.14 g/mol |
| IUPAC Name | methyl pyridine-3-carboxylate |
| Standard InChI | InChI=1S/C7H7NO2/c1-10-7(9)6-3-2-4-8-5-6/h2-5H,1H3 |
| Standard InChIKey | YNBADRVTZLEFNH-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CN=CC=C1 |
| Canonical SMILES | COC(=O)C1=CN=CC=C1 |
| Boiling Point | 209 204.0 °C |
| Melting Point | 38-43 42.5 °C Mp 38 ° 38°C |
| Physical Description | Solid White crystalline solid; Fresh caramelic nutty, mild tobacco aroma |
| Description | Methyl nicotinate, also known as heat spray or 3PYRCOOME, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. Methyl nicotinate exists as a solid, soluble (in water), and a strong basic compound (based on its pKa). Within the cell, methyl nicotinate is primarily located in the cytoplasm. Methyl nicotinate is a herbal, tobacco, and warm tasting compound that can be found in a number of food items such as papaya, alcoholic beverages, coffee and coffee products, and nuts. This makes methyl nicotinate a potential biomarker for the consumption of these food products. Methyl nicotinate is a member of pyridines and an aromatic carboxylic acid. Methyl nicotinate is the methyl ester of [DB00627] that is used as an active ingredient as a rubefacient in over-the-counter topical preparations indicated for muscle and joint pain. The action of methyl nicotinate as a rubefacient is thought to involve peripheral vasodilation. For veterinary purposes, methyl nicotinate is used to treat respiratory diseases, vascular disorders, rheumatoid arthritis, and muscle and joint pains. |
| Solubility | Soluble 0.35 M 47.6 mg/mL at 20 °C Soluble in fat; Slightly soluble in water Soluble (in ethanol) |
| Synonyms | 3-Pyridinecarboxylic Acid Methyl Ester; Nicotinic Acid Methyl Ester; 3-(Carbomethoxy)pyridine; 3-(Methoxycarbonyl)pyridine; Methyl 3-pyridinecarboxylate; NSC 13126; NSC 403799; Nicometh; m-(Methoxycarbonyl)pyridine |
| PubChem Compound | 7151 |
| Last Modified | Nov 11 2021 |
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